![molecular formula C12H17N3O4 B1212738 (2S)-2-azaniumyl-5-{2-[4-(hydroxymethyl)phenyl]hydrazino}-5-oxopentanoate](/img/structure/B1212738.png)
(2S)-2-azaniumyl-5-{2-[4-(hydroxymethyl)phenyl]hydrazino}-5-oxopentanoate
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Overview
Description
Agaritine zwitterion is zwitterionic form of agaritine. It is a tautomer of an agaritine.
Scientific Research Applications
Synthesis and Application in Biological Systems
Synthesis of Complexes for Artificial RNases : A study by Niittymäki et al. (2013) describes the synthesis of oligoribonucleotides incorporating a similar structure to (2S)-2-azaniumyl-5-{2-[4-(hydroxymethyl)phenyl]hydrazino}-5-oxopentanoate. This synthesis contributes to developing artificial RNases, though the study found that conjugation to an oligonucleotide did not enhance the catalytic activity as expected (Niittymäki et al., 2013).
Application in Azo Dyes and Analytical Chemistry : Research by Qian and Huang (2006) involves an azo dye molecule with a backbone similar to the compound , highlighting its utility in the field of dye synthesis and analytical chemistry (Qian & Huang, 2006).
Development of Antihypertensive Drugs : Turner et al. (1988) synthesized 2-aryl-5-hydrazino-1,3,4-thiadiazoles, which are structurally related and showed potential as antihypertensive drugs due to their vasodilator activity (Turner et al., 1988).
Potential in Anti-HIV Medication : A study by Desai et al. (1996) on non-nucleoside s-triazine derivatives, which share a structural resemblance, found moderate anti-HIV activity, suggesting potential applications in HIV treatment research (Desai et al., 1996).
Stereospecific Enzymatic Reactions in Microbial Degradation : Collinsworth et al. (1973) investigated enzymes involved in the degradation of aromatic compounds by Pseudomonas putida, focusing on a compound similar in structure. This research is crucial in understanding microbial breakdown processes (Collinsworth et al., 1973).
Antibacterial and Cytotoxic Properties : A study by El Rayes et al. (2022) on phthalazinedione-based derivatives, which include similar structural elements, revealed promising cytotoxic and antibacterial properties, indicating potential for development in these areas (El Rayes et al., 2022).
Free Radical Scavenging Abilities : Research by Jian-ju (2013) synthesized analogs of theanine, structurally similar to the compound , and found significant free radical scavenging abilities, suggesting antioxidant applications (Jian-ju, 2013).
Properties
Molecular Formula |
C12H17N3O4 |
---|---|
Molecular Weight |
267.28 g/mol |
IUPAC Name |
(2S)-2-azaniumyl-5-[2-[4-(hydroxymethyl)phenyl]hydrazinyl]-5-oxopentanoate |
InChI |
InChI=1S/C12H17N3O4/c13-10(12(18)19)5-6-11(17)15-14-9-3-1-8(7-16)2-4-9/h1-4,10,14,16H,5-7,13H2,(H,15,17)(H,18,19)/t10-/m0/s1 |
InChI Key |
SRSPQXBFDCGXIZ-JTQLQIEISA-N |
Isomeric SMILES |
C1=CC(=CC=C1CO)NNC(=O)CC[C@@H](C(=O)[O-])[NH3+] |
SMILES |
C1=CC(=CC=C1CO)NNC(=O)CCC(C(=O)[O-])[NH3+] |
Canonical SMILES |
C1=CC(=CC=C1CO)NNC(=O)CCC(C(=O)[O-])[NH3+] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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